Cas no 2680884-14-2 (benzyl N-(3-hydroxy-6-methylpyridin-2-yl)carbamate)

• Product Name: benzyl N-(3-hydroxy-6-methylpyridin-2-yl)carbamate
• CAS No: 2680884-14-2
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 5653411
• PubChem ID: 165912298
• Update Time: 2025-06-23

benzyl N-(3-hydroxy-6-methylpyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-hydroxy-6-methylpyridin-2-yl)carbamate
• 2680884-14-2
• EN300-28280454

• Inchi： 1S/C14H14N2O3/c1-10-7-8-12(17)13(15-10)16-14(18)19-9-11-5-3-2-4-6-11/h2-8,17H,9H2,1H3,(H,15,16,18)
• InChI Key： MJVAVGPDMKJRGW-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=C(C)N=1)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 258.10044231g/mol
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.4Ų

Additional information on benzyl N-(3-hydroxy-6-methylpyridin-2-yl)carbamate

Comprehensive Overview of Benzyl N-(3-hydroxy-6-methylpyridin-2-yl)carbamate (CAS No. 2680884-14-2)

Benzyl N-(3-hydroxy-6-methylpyridin-2-yl)carbamate (CAS No. 2680884-14-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and carbamate functional groups, exhibits promising applications in drug development and material science. Its molecular structure, featuring a benzyl group and a hydroxyl substituent, makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with various biological targets.

In recent years, the demand for high-purity intermediates like Benzyl N-(3-hydroxy-6-methylpyridin-2-yl)carbamate has surged, driven by advancements in precision medicine and green chemistry. The compound's CAS No. 2680884-14-2 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its synthesis often involves multistep organic reactions, with a focus on optimizing yield and minimizing environmental impact. This aligns with the growing trend of sustainable synthesis, a hot topic in the chemical industry.

One of the most intriguing aspects of Benzyl N-(3-hydroxy-6-methylpyridin-2-yl)carbamate is its potential role in enzyme inhibition. Preliminary studies suggest that its carbamate moiety may interact with specific proteases or kinases, making it a candidate for therapeutic applications. This has led to increased searches for "pyridine-based inhibitors" and "carbamate derivatives in drug discovery," highlighting the compound's relevance in modern pharmacology. Additionally, its hydroxy and methyl groups contribute to its solubility and stability, critical factors for formulation development.

The compound's structural analogs are also under investigation for their antioxidant and anti-inflammatory properties, which resonate with the public's growing interest in natural product derivatives. Online queries such as "safe synthetic intermediates" and "non-toxic carbamates" reflect this trend. Furthermore, Benzyl N-(3-hydroxy-6-methylpyridin-2-yl)carbamate is often discussed in the context of catalysis and ligand design, areas that are pivotal in industrial chemistry and nanotechnology.

From a commercial perspective, suppliers of CAS No. 2680884-14-2 emphasize its high purity grade and batch-to-batch consistency, addressing the needs of GMP-compliant manufacturing. The compound's spectroscopic data (e.g., NMR, HPLC) is meticulously documented, ensuring reproducibility—a key concern for researchers. Searches for "reliable carbamate suppliers" and "custom synthesis services" often lead to discussions about this compound, underscoring its market relevance.

In conclusion, Benzyl N-(3-hydroxy-6-methylpyridin-2-yl)carbamate (CAS No. 2680884-14-2) represents a fascinating intersection of organic chemistry, pharmacology, and sustainability. Its multifaceted applications and alignment with industry trends make it a compound worth watching in both academic and industrial circles. As research progresses, its potential to address challenges in drug delivery and catalytic processes will likely expand, further solidifying its importance in the scientific community.